Cas no 827024-05-5 (1H-Pyrrole, 2-acetyl-5-methyl-1-[(4-methylphenyl)sulfonyl]-)

• Product name: 1H-Pyrrole, 2-acetyl-5-methyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 827024-05-5
• MF: C₁₄H₁₅NO₃S
• MW: 277.3388
• CID: 686522
• PubChem ID: 71417842

1H-Pyrrole, 2-acetyl-5-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-acetyl-5-methyl-1-[(4-methylphenyl)sulfonyl]-
• 1-[5-methyl-1-(4-methylphenyl)sulfonylpyrrol-2-yl]ethanone
• DTXSID60837172
• 1-(5-Methyl-1-tosyl-1H-pyrrol-2-yl)ethan-1-one
• 1-[5-Methyl-1-(4-methylbenzene-1-sulfonyl)-1H-pyrrol-2-yl]ethan-1-one
• 827024-05-5

• Inchi： InChI=1S/C14H15NO3S/c1-10-4-7-13(8-5-10)19(17,18)15-11(2)6-9-14(15)12(3)16/h4-9H,1-3H3
• InChI Key： LNLRPGRJLLXOOP-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C(=CC=C2C(=O)C)C

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5Ų
• XLogP3: 2.7